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Compound of Interest

Compound Name: Acipimox-13C2,15N2
Cat. No.: B12360645
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
analytical methodologies, and biological context of Acipimox-13C2,2>N2. This stable isotope-
labeled derivative of the lipid-lowering agent Acipimox is an essential tool for advanced
research in pharmacokinetics, metabolism, and drug discovery.

Core Chemical Properties

Acipimox-13C2,15Nz is a synthetic, non-radioactive, isotopically labeled version of Acipimox. The
incorporation of two carbon-13 (33C) and two nitrogen-15 (*>N) isotopes results in a precise
mass shift, making it an ideal internal standard for quantitative mass spectrometry-based
assays and a tracer for metabolic studies.[1][2][3]

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12360645#bc-rfq
https://bdg.co.nz/products/acipimox-13c2-15n2
https://www.medchemexpress.com/acipimox-13c2-15n2.html?locale=es-ES
https://www.invivochem.cn/product/V90729
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12360645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Molecular Formula C4a13C2H6°N20s3 [11[3]

Molecular Weight 158.10 g/mol [1][3]

CAS Number (unlabeled) 51037-30-0 [1]
Typically a solid at room

Appearance [3]
temperature

. Typically >98% (as determined
Purity [1]
by HPLC)

Information typically provided
Isotopic Purity in the Certificate of Analysis

from the supplier.

Mechanism of Action and Signaling Pathway

Acipimox, a derivative of nicotinic acid, primarily exerts its therapeutic effects by modulating
lipid metabolism. Its principal mechanism of action involves the inhibition of lipolysis in adipose
tissue.[2] This is achieved through the activation of the G-protein coupled receptor 109A
(GPR109A), also known as the niacin receptor 1, on the surface of adipocytes.

Activation of GPR109A leads to a cascade of intracellular events that ultimately inhibit the
activity of hormone-sensitive lipase. This enzyme is crucial for the breakdown of triglycerides
into free fatty acids (FFAs) and glycerol. By inhibiting hormone-sensitive lipase, Acipimox
reduces the release of FFAs from adipose tissue into the bloodstream. The subsequent
reduction in circulating FFAs leads to decreased triglyceride synthesis in the liver and a
reduction in the production of very-low-density lipoprotein (VLDL), a precursor to low-density
lipoprotein (LDL) cholesterol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12360645?utm_src=pdf-custom-synthesis#bc-rfq
https://bdg.co.nz/products/acipimox-13c2-15n2
https://www.medchemexpress.com/acipimox-13c2-15n2.html?locale=es-ES
https://www.invivochem.cn/product/V90729
https://www.invivochem.cn/product/V90729
https://www.benchchem.com/product/b12360645/docs#acipimox-c-n-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12360645/docs#acipimox-c-n-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12360645/docs#acipimox-c-n-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12360645/docs#acipimox-c-n-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12360645?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12360645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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